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Compound of Interest

Compound Name: Ertapenem disodium

Cat. No.: B138158 Get Quote

Ertapenem Disodium: Technical Support Center
for Research Solutions
This guide provides researchers, scientists, and drug development professionals with essential

information on the solubility and stability of ertapenem disodium in experimental settings.

Below you will find frequently asked questions, troubleshooting guides, and detailed protocols

to ensure the reliable and effective use of ertapenem in your research.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving ertapenem disodium?

A1: Ertapenem disodium is soluble in water and 0.9% sodium chloride solution.[1] It is also

soluble in DMSO.[2][3] For research purposes, sterile Water for Injection or 0.9% Sodium

Chloride Injection are the most common and recommended solvents.[1][4][5] It is practically

insoluble in ethanol and insoluble in isopropyl acetate and tetrahydrofuran.[1][6]

Q2: What is the maximum concentration to which I can dissolve ertapenem disodium?

A2: For research applications, stock solutions are often prepared at concentrations up to 100

mg/mL in solvents like Water for Injection or 0.9% Sodium Chloride Injection.[4][7][8]

Reconstitution of a 1 g vial with 10 mL of a suitable solvent yields a concentration of

approximately 100 mg/mL.[4][8] Higher concentrations, such as 280 mg/mL, can be achieved
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for specific applications by reconstituting with a smaller volume of solvent, for example, 3.2 mL

for a 1 g vial.[4]

Q3: Why does my ertapenem solution have a yellow tint? Is it still usable?

A3: Solutions of ertapenem disodium can range from colorless to pale yellow.[9] This variation

in color within this range does not typically affect the potency of the compound, and the solution

is generally considered safe to use.[9] However, you should always visually inspect solutions

for particulate matter before use.[9]

Q4: How should I store my ertapenem stock solutions and for how long are they stable?

A4: The stability of ertapenem solutions is highly dependent on concentration, temperature,

and the solvent used. For maximum stability, it is recommended to store solutions under

refrigeration (2-8°C or 5°C).[5][6] Solutions should not be frozen, as freezing can lead to

variability in drug concentration upon thawing.[5][6][10][11]

At Room Temperature (23-25°C): Stability is significantly reduced. A 20 mg/mL solution in

0.9% Sodium Chloride is stable for about 6 hours.[4][5][6] Higher concentrations, like 100

mg/mL, degrade much faster, with some studies showing stability for as little as 30 minutes

to an hour.[10][12]

Under Refrigeration (4-5°C): Stability is extended. A diluted solution (e.g., in 50 mL of 0.9%

NaCl) can be stored for 24 hours and should be used within 4 hours after removal from the

refrigerator.[5][6] A 100 mg/mL stock solution can retain over 90% of its initial concentration

for about 48 hours at 4°C.[7]

Q5: What factors can cause my ertapenem solution to degrade?

A5: Ertapenem degradation is influenced by several factors:

Temperature: Higher temperatures accelerate degradation.[7][12][13]

pH: Ertapenem is most stable in a narrow pH range of approximately 5.5 to 7.5.[13][14][15]

Degradation is catalyzed by both acidic (below pH 5.0) and basic (above pH 7.5) conditions.

[14][15]
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Concentration: Higher concentrations of ertapenem tend to degrade more rapidly than lower

concentrations.[10][11][12]

Solvent: Ertapenem is unstable in diluents containing dextrose (α-D-glucose).[5][8] It

demonstrates the greatest stability in sodium chloride solutions.[10][11]

Q6: What is the primary degradation pathway for ertapenem?

A6: The primary degradation pathway for ertapenem, like other carbapenem antibiotics,

involves the hydrolysis of the β-lactam ring.[6][14][16] This process results in a ring-opened

derivative that is pharmacologically inactive.[6][16] This hydrolysis can be catalyzed by acidic

or basic conditions.[13]

Quantitative Data Summary
For ease of reference, the following tables summarize the key quantitative data regarding the

solubility and stability of ertapenem disodium.

Table 1: Solubility of Ertapenem Disodium in Common Solvents

Solvent Solubility Reference

Water Soluble, up to 100 mg/mL [2]

0.9% Sodium Chloride Soluble [1][6]

DMSO Soluble, up to 100 mg/mL [2][3]

Ethanol Practically Insoluble [1][6]

Table 2: Stability of Ertapenem Disodium Solutions

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/264986199_Stability_of_ertapenem_100_mgmL_in_polypropylene_syringes_stored_at_25_4_and_-20_C
https://www.researchgate.net/publication/8918455_Stability_and_compatibility_of_reconstituted_ertapenem_with_commonly_used_iv_infusion_and_coinfusion_solutions
https://pmc.ncbi.nlm.nih.gov/articles/PMC4924950/
https://globalrph.com/dilution/ertapenem-invanz/
https://pdf.hres.ca/dpd_pm/00071718.PDF
https://www.researchgate.net/publication/264986199_Stability_of_ertapenem_100_mgmL_in_polypropylene_syringes_stored_at_25_4_and_-20_C
https://www.researchgate.net/publication/8918455_Stability_and_compatibility_of_reconstituted_ertapenem_with_commonly_used_iv_infusion_and_coinfusion_solutions
https://pubchem.ncbi.nlm.nih.gov/compound/Ertapenem
https://www.researchgate.net/publication/6873937_Stability_of_ertapenem_in_aqueous_solutions
https://go.drugbank.com/drugs/DB00303
https://pubchem.ncbi.nlm.nih.gov/compound/Ertapenem
https://go.drugbank.com/drugs/DB00303
https://www.researchgate.net/publication/322071142_Effect_of_buffer_solutions_on_the_degradation_of_ertapenem_in_aqueous_solution
https://www.benchchem.com/product/b138158?utm_src=pdf-body
https://www.benchchem.com/product/b138158?utm_src=pdf-body
https://www.selleckchem.com/products/ertapenem-sodium.html
https://rss.medsinfo.com.au/mk/pi.cfm?product=mkpinvan
https://pubchem.ncbi.nlm.nih.gov/compound/Ertapenem
https://www.selleckchem.com/products/ertapenem-sodium.html
https://www.usbio.net/biochemicals/011284/Ertapenem-Disodium
https://rss.medsinfo.com.au/mk/pi.cfm?product=mkpinvan
https://pubchem.ncbi.nlm.nih.gov/compound/Ertapenem
https://www.benchchem.com/product/b138158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration Solvent
Storage
Temperature

Stability (Time
to retain >90%
concentration)

Reference

20 mg/mL 0.9% NaCl
Room Temp

(25°C)
~6 hours [5][6][12]

100 mg/mL 0.9% NaCl
Room Temp

(23°C)
~5.5 hours [7]

100 mg/mL 0.9% NaCl
Refrigerated

(4°C)

~48 hours (2.35

days)
[7]

Diluted Solution 0.9% NaCl
Refrigerated

(5°C)

24 hours (must

be used within 4

hours after

removal)

[5][6]

Troubleshooting Guide
Problem: The ertapenem disodium powder is not dissolving completely.

Possible Cause Recommended Action

Insufficient Solvent Volume

Ensure you are using the correct volume of

solvent for the desired concentration. For a 1 g

vial, 10 mL is typically used to achieve a 100

mg/mL solution.[4]

Inadequate Mixing

Shake the vial thoroughly after adding the

solvent to ensure the powder is fully wetted and

dissolved.[4][5]

Incorrect Solvent

Confirm you are using a recommended solvent

such as Water for Injection or 0.9% Sodium

Chloride.[5] Ertapenem has poor solubility in

solvents like ethanol.[1][6]

Problem: I see precipitation in my ertapenem solution after storage.
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Possible Cause Recommended Action

Solution was Frozen

Solutions of ertapenem should not be frozen as

this can cause the drug to precipitate upon

thawing.[5][6][17] Discard the solution.

Extended Storage

The solution may have been stored beyond its

stability period, leading to degradation and

precipitation of byproducts. Prepare fresh

solution.

Supersaturation

If a very high concentration was prepared, it

might have been unstable. Consider preparing a

more dilute solution.

Problem: My experimental results are inconsistent.

Possible Cause Recommended Action

Solution Degradation

Prepare fresh ertapenem solutions for each

experiment, especially if working at room

temperature where stability is limited to a few

hours.[12]

Incorrect pH of Medium

The pH of your experimental buffer or medium

could be outside the optimal stability range for

ertapenem (pH 5.5-7.5), causing rapid

degradation.[14][15] Check and adjust the pH if

necessary.

Interaction with Media Components

Avoid using diluents that contain dextrose, as

they are known to be incompatible with

ertapenem.[5][8]

Experimental Protocols
Protocol: Preparation of a 100 mg/mL Ertapenem Disodium Stock Solution

Materials:
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1 g vial of Ertapenem Disodium (lyophilized powder)

10 mL of sterile Water for Injection or 0.9% Sodium Chloride Injection

Sterile syringe and needle

Sterile, sealed storage vials (e.g., polypropylene)

Procedure:

Aseptically withdraw 10 mL of the chosen solvent (Water for Injection or 0.9% Sodium

Chloride Injection) into a sterile syringe.[4]

Carefully inject the 10 mL of solvent into the 1 g vial of ertapenem disodium powder.

Shake the vial vigorously until the powder is completely dissolved.[4][5] The resulting

solution will have a concentration of approximately 100 mg/mL.

Visually inspect the solution to ensure it is clear and free of any particulate matter. A pale

yellow color is acceptable.[9]

For immediate use, dilute this stock solution to the final desired concentration in your

experimental system.

For short-term storage, aliquot the stock solution into sterile vials, seal them, and store them

under refrigeration at 2-8°C for no more than 48 hours.[7]
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Caption: Troubleshooting workflow for ertapenem solubility issues.
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Experiment
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Caption: Decision guide for preparing and storing ertapenem solutions.
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(Active β-lactam ring)
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Click to download full resolution via product page

Caption: Simplified diagram of the primary ertapenem degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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